N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C21H17FN2O4/c1-28-20-11-9-18(10-12-20)23(14-15-5-7-17(22)8-6-15)21(25)16-3-2-4-19(13-16)24(26)27/h2-13H,14H2,1H3
• InChI Key: XZMLACTWMHHMBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H17FN2O4
• Molecular Weight: 380.4 g/mol

Description

N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide, also known as GSK-J4, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of the histone demethylase, JMJD3, which is involved in the regulation of gene expression.

Mechanism of Action

N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide inhibits the demethylase activity of JMJD3 by binding to its active site. This prevents the demethylation of histone H3 lysine 27 (H3K27), which is involved in the regulation of gene expression. By inhibiting JMJD3, N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide can modulate the expression of genes involved in various biological processes.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in various models of disease, including sepsis, arthritis, and multiple sclerosis. N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has been shown to promote the differentiation of neural stem cells into neurons, suggesting a potential role in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of JMJD3, making it a valuable tool for studying the role of JMJD3 in various biological processes. N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide is also stable and has good solubility in water, making it easy to use in cell-based assays. However, N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has some limitations. It has a short half-life in vivo, which may limit its therapeutic potential. In addition, N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has been shown to have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide. One potential direction is to optimize the pharmacokinetics of N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide to improve its therapeutic potential. Another direction is to study the role of JMJD3 in various biological processes using N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide as a tool. Finally, the development of more selective JMJD3 inhibitors may help to overcome some of the limitations of N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide.

Scientific Research Applications

N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of JMJD3, which is involved in the regulation of gene expression. This makes N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide a valuable tool for studying the role of JMJD3 in various biological processes, including inflammation, cancer, and neurodegenerative diseases.